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Compound of Interest

Compound Name: 5-Bromopyrazine-2-carboxylic acid

Cat. No.: B1287291

An In-Depth Technical Guide to 5-
Bromopyrazine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromopyrazine-2-carboxylic
acid, a key heterocyclic building block in medicinal chemistry and materials science. This
document details its chemical structure, IUPAC nomenclature, physicochemical properties, and
a detailed experimental protocol for its synthesis.

Chemical Structure and IUPAC Name

5-Bromopyrazine-2-carboxylic acid is a heterocyclic compound featuring a pyrazine ring
substituted with a bromine atom and a carboxylic acid group.

Chemical Structure:
IUPAC Name: 5-bromopyrazine-2-carboxylic acid.[1]

Physicochemical Properties

A summary of the key quantitative data for 5-Bromopyrazine-2-carboxylic acid is presented
in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CsH3BrN20:2 PubChem[1]
Molecular Weight 202.99 g/mol PubChem[1]
CAS Number 876161-05-6 PubChem[1]
Appearance Solid (predicted)

XLogP3 0.7 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 4 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 201.93779 g/mol PubChem[1]
Monoisotopic Mass 201.93779 g/mol PubChem[1]
Topological Polar Surface Area  63.1 A2 PubChem[1]
Heavy Atom Count 10 PubChem[1]

Experimental Protocols

The synthesis of 5-Bromopyrazine-2-carboxylic acid can be achieved through the oxidation
of 5-bromo-2-methylpyrazine. The following protocol is adapted from a similar synthesis of a

pyridine analog and is expected to yield the desired product.[2]

Synthesis of 5-Bromopyrazine-2-carboxylic acid from 5-bromo-2-methylpyrazine

Materials:

¢ 5-bromo-2-methylpyrazine

o Potassium permanganate (KMnOa)

o Water
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e Hydrochloric acid (HCI), 6 mol/L

o Ethanol

Equipment:

e 250 mL three-necked flask

e Thermometer

o Reflux condenser

e Stirring apparatus

e Heating mantle

« Filtration apparatus

o Recrystallization apparatus

Procedure:

Reaction Setup: In a 250 mL three-necked flask equipped with a stirrer, thermometer, and
reflux condenser, add 5-bromo-2-methylpyrazine (0.1 mol) and 100 mL of water.

o Heating: Heat the mixture to 80°C with stirring.

o Addition of Oxidant: Slowly add potassium permanganate (0.2-0.3 mol) in batches to the
reaction mixture. Maintain the reaction temperature at 85-90°C.

e Reaction Time: Continue the reaction at 90°C for 60-100 minutes.

o Work-up: After the reaction is complete, cool the mixture and filter to remove manganese
dioxide.

 Acidification: Adjust the pH of the filtrate to 3-4 with 6 mol/L hydrochloric acid.

o Crystallization: Cool the acidified solution to room temperature to induce crystallization of the
product.
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 Purification: Collect the crude product by filtration and recrystallize from ethanol to obtain

pure 5-Bromopyrazine-2-carboxylic acid.

Visualizations

The following diagrams illustrate the logical workflow of the synthesis of 5-Bromopyrazine-2-

carboxylic acid.
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Caption: Synthetic workflow for 5-Bromopyrazine-2-carboxylic acid.
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Caption: Key transformation in the synthesis of 5-Bromopyrazine-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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